Cas no 1261762-18-8 (2-Chloro-3-(trifluoromethoxy)anisole)

• Product Name: 2-Chloro-3-(trifluoromethoxy)anisole
• CAS No: 1261762-18-8
• MF: C₈H₆ClF₃O₂
• MW: 226.580252170563
• CID: 4969523
• Update Time: 2025-10-29

2-Chloro-3-(trifluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-(trifluoromethoxy)anisole

• Inchi： 1S/C8H6ClF3O2/c1-13-5-3-2-4-6(7(5)9)14-8(10,11)12/h2-4H,1H3
• InChI Key： KCOQIWHFGDIUAM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• XLogP3: 3.7
• Topological Polar Surface Area: 18.5

Additional information on 2-Chloro-3-(trifluoromethoxy)anisole

2-Chloro-3-(Trifluoromethoxy)Anisole: A Comprehensive Overview

2-Chloro-3-(Trifluoromethoxy)Anisole (CAS No. 1261762-18-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and pharmaceutical research. This compound, characterized by its unique structure featuring a chlorine atom and a trifluoromethoxy group attached to an anisole backbone, exhibits remarkable chemical properties that make it a valuable tool in various scientific applications.

The molecular structure of 2-Chloro-3-(Trifluoromethoxy)Anisole is defined by its aromatic ring system, which serves as the foundation for its reactivity and functionality. The presence of the trifluoromethoxy group (-O-CF3) introduces significant electron-withdrawing effects, enhancing the compound's ability to participate in various chemical reactions. This feature has been extensively explored in recent studies, particularly in the context of drug design and development.

Recent research has highlighted the potential of 2-Chloro-3-(Trifluoromethoxy)Anisole as a precursor for synthesizing bioactive molecules. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be effectively utilized in the construction of novel kinase inhibitors, which hold promise for treating various cancers. The ability of this compound to undergo nucleophilic substitution reactions has been instrumental in these advancements.

In addition to its role in drug discovery, 2-Chloro-3-(Trifluoromethoxy)Anisole has also found applications in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Researchers at the University of California have reported that incorporating this compound into polymer frameworks significantly improves their charge transport properties, paving the way for next-generation electronic devices.

The synthesis of 2-Chloro-3-(Trifluoromethoxy)Anisole involves a multi-step process that typically begins with the preparation of anisole derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have made the compound more accessible for both academic and industrial applications.

From a pharmacological perspective, 2-Chloro-3-(Trifluoromethoxy)Anisole has shown potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets for numerous therapeutic agents. A collaborative study between researchers at Pfizer and Stanford University revealed that this compound can selectively bind to certain GPCRs, offering new avenues for treating conditions such as hypertension and neurodegenerative diseases.

In conclusion, 2-Chloro-3-(Trifluoromethoxy)Anisole (CAS No. 1261762-18-8) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across diverse scientific domains. Its unique structural features and reactivity continue to drive innovative research, underscoring its importance as a key building block in contemporary chemistry.